5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(4,6-dimethylquinazolin-2-yl)amino]-4-methyl-5-prop-2-enyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H19N5O/c1-5-6-13-11(3)19-18(22-16(13)24)23-17-20-12(4)14-9-10(2)7-8-15(14)21-17/h5,7-9H,1,6H2,2-4H3,(H2,19,20,21,22,23,24)
• InChI Key: MTDAZKSCEXDTMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=C(C(=O)N3)CC=C)C)C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting various enzymes and signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. In addition, this compound has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone in lab experiments is its potential to target various diseases and conditions. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it challenging to optimize its use in research.

Future Directions

There are several future directions for the research on 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone. Some of the potential areas of investigation include its use in combination with other compounds for enhanced therapeutic effects, its potential use in drug delivery systems, and the identification of its specific targets and mechanisms of action.
Conclusion:
In conclusion, 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is a promising compound that has shown potential for various applications in scientific research. Further studies are needed to fully understand its mechanisms of action and optimize its use in various fields.

Synthesis Methods

The synthesis of 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone has been achieved using different methods. One of the most commonly used methods involves the reaction of 4,6-dimethyl-2-chloroquinazoline with allylamine and 6-methyl-2-thioxo-4(3H)-pyrimidinone in the presence of a base. This method has been optimized to obtain a high yield of the desired product.

Scientific Research Applications

The potential applications of 5-allyl-2-[(4,6-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone in scientific research are numerous. This compound has been studied for its anticancer, antifungal, and antibacterial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.